Cas no 844644-07-1 (1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid)

1,4,5,6-Tetrahydro-2-methyl-6-oxo-cyclopenta[b]pyrrole-3-carboxylic acid is a heterocyclic compound featuring a fused cyclopenta[b]pyrrole core with a carboxylic acid functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both a ketone and carboxylic acid moiety enhances its reactivity, enabling selective modifications for the development of bioactive molecules. Its rigid bicyclic framework contributes to stability, while the methyl substitution at the 2-position can influence steric and electronic properties. This compound is valued for its potential in constructing complex molecular architectures with precise functionalization.

1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid structure

844644-07-1 structure

Product name:1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid

CAS No:844644-07-1

MF:C₉H₉NO₃

MW:179.17266

CID:716281

PubChem ID:21957593

1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid
- 2-methyl-6-oxo-4,5-dihydro-1H-cyclopenta[b]pyrrole-3-carboxylic acid
- Cyclopenta[b]pyrrole-3-carboxylic acid, 1,4,5,6-tetrahydro-2-methyl-6-oxo- (9CI)
- Cyclopenta[b]pyrrole-3-carboxylicacid, 1,4,5,6-tetrahydro-2-methyl-6-oxo-
- 2-Methyl-6-oxo-1,4,5,6-tetrahydro-cyclopenta[b]pyrrole-3-carboxylic acid
- DTXSID40620786
- 2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylicacid
- 2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylic acid
- SCHEMBL5253717
- 844644-07-1
- VUHYBTRRBXKIJK-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NO3/c1-4-7(9(12)13)5-2-3-6(11)8(5)10-4/h10H,2-3H2,1H3,(H,12,13)
- InChI Key： VUHYBTRRBXKIJK-UHFFFAOYSA-N
- SMILES： CC1=C(C2=C(N1)C(=O)CC2)C(=O)O

Computed Properties

Exact Mass: 179.058243149g/mol
Monoisotopic Mass: 179.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.2Å²
XLogP3: 0.7

1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A109008242-250mg	2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylic acid	844644-07-1	97%	250mg	$475.20	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743489-1g	2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylic acid	844644-07-1	98%	1g	￥10917.00	2024-07-28
Chemenu	CM526124-1g	2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylic acid	844644-07-1	97%	1g	$1105	2022-06-10
Alichem	A109008242-1g	2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylic acid	844644-07-1	97%	1g	$1123.20	2023-08-31